(3-methylbutyl){3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine

• Molecular Formula: C19H23N5O
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 3-methyl-N-[[3-(1-phenyltetrazol-5-yl)oxyphenyl]methyl]butan-1-amine
• InChI: InChI=1S/C19H23N5O/c1-15(2)11-12-20-14-16-7-6-10-18(13-16)25-19-21-22-23-24(19)17-8-4-3-5-9-17/h3-10,13,15,20H,11-12,14H2,1-2H3
• InChI Key: KYBRVWURDAAHFO-UHFFFAOYSA-N
• SMILES: CC(C)CCNCC1=CC(=CC=C1)OC2=NN=NN2C3=CC=CC=C3

Description

(3-methylbutyl){3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. The compound has been found to possess unique biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of (3-methylbutyl){3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine is not fully understood. However, it has been suggested that the compound acts by inhibiting the activity of angiotensin-converting enzyme (ACE), which is responsible for converting angiotensin I to angiotensin II. This, in turn, leads to vasodilation and a decrease in blood pressure.
Biochemical and Physiological Effects:
(3-methylbutyl){3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine has been found to have several biochemical and physiological effects. The compound has been shown to decrease blood pressure, improve endothelial function, and reduce oxidative stress. It has also been found to have anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various diseases such as hypertension, cardiovascular diseases, and inflammation-related disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using (3-methylbutyl){3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine in lab experiments is its potential to provide new insights into the development of drugs for the treatment of various diseases. However, one of the limitations of using the compound is the lack of understanding of its exact mechanism of action.

Future Directions

There are several future directions for the research on (3-methylbutyl){3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine. One possible direction is to explore the potential of the compound for the treatment of other diseases such as diabetes and cancer. Another direction is to investigate the safety and efficacy of the compound in clinical trials. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential applications in medicinal chemistry.

Synthesis Methods

(3-methylbutyl){3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine can be synthesized using a multistep process. The first step involves the reaction of 3-(bromomethyl)benzoic acid with 1-phenyl-1H-tetrazole-5-thiol to form 3-(benzylthio)benzoic acid. The second step involves the reaction of 3-(benzylthio)benzoic acid with 3-(bromomethyl)-2-methylpropene to form (3-methylbutyl){3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine.

Scientific Research Applications

(3-methylbutyl){3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine has been found to possess potential applications in medicinal chemistry. The compound has been shown to have antihypertensive, vasodilatory, and cardioprotective effects. It has also been found to have anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various diseases such as hypertension, cardiovascular diseases, and inflammation-related disorders.